4,7-dichloroThiazolo[4,5-d]pyridazine

• IUPAC Name: 4,7-dichloro-[1,3]thiazolo[4,5-d]pyridazine
• InChI: InChI=1S/C5HCl2N3S/c6-4-2-3(11-1-8-2)5(7)10-9-4/h1H
• InChI Key: SDQRRNVFGWTOKK-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(S1)C(=NN=C2Cl)Cl
• Molecular Formula: C5HCl2N3S
• Molecular Weight: 206.05 g/mol
• CAS No.: 13669-90-4

Description

“4,7-dichloroThiazolo[4,5-d]pyridazine” is a chemical compound with the CAS Number: 13669-90-4. It has a molecular weight of 206.05. The IUPAC name for this compound is 4,7-dichloro [1,3]thiazolo [4,5-d]pyridazine. The InChI code for this compound is 1S/C5HCl2N3S/c6-4-2-3 (11-1-8-2)5 (7)10-9-4/h1H.

Synthesis Analysis

The synthesis of this compound involves various methods. One of the methods involves the use of Lewis acid-mediated inverse electron demand Diels-Alder reaction between 3-monosubstituted s-tetrazine and silyl enol ethers. Another method involves the use of Cu (II)-catalyzed aerobic 6- endo - trig cyclizations. A TBAI/K 2 S 2 O 8 -promoted [4 + 2] annulation of ketene N,S -acetals, and N -tosylhydrazones provides a variety of trisubstituted pyridazines in good yields.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiazolo and pyridazine ring. The InChI key for this compound is SDQRRNVFGWTOKK-UHFFFAOYSA-N.

Chemical Reactions Analysis

The chemical reactions involving this compound include aromatic nucleophilic substitution of one or two bromine atoms by oxygen and nitrogen nucleophiles. Thiols formed the bis-derivatives only.

Physical and Chemical Properties Analysis

This compound is a powder with a melting point of 171-173. The storage temperature for this compound is -10.

Scientific Research Applications

Antimicrobial Applications

• Synthesis and Biological Evaluation as Antimicrobial Agents : Novel urea and thiourea derivatives of thiazolo[4,5-d]pyridazine were synthesized and evaluated for their antimicrobial properties. These compounds displayed broad-spectrum antibacterial activity, particularly effective against Gram-positive strains, and also showed growth inhibitory activity against Candida albicans fungus (Faidallah et al., 2013).

• Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds : A study aimed at synthesizing new heterocyclic compounds containing a sulfonamido moiety, suitable for use as antibacterial agents, demonstrated the potential of certain derivatives for high antibacterial activity (Azab et al., 2013).

Anticancer and Anti-inflammatory Applications

• Anticancer Active Thiazolo[4,5-c]pyridazines : A high-pressure synthesis method for thiazolo[4,5-c]pyridazine derivatives showed promising in vitro cytotoxic activities against various human cancer cell lines, suggesting potential applications in anti-cancer drug design (Ibrahim & Behbehani, 2020).

• Antimicrobial and Anti-inflammatory Activities of Pyrazolo[3,4-d]pyridazines : Pyrazolo[3,4-d]pyridazines displayed good antimicrobial, anti-inflammatory, and analgesic activities, indicating their potential use in the development of new therapeutic agents (Zaki et al., 2016).

Photovoltaic and Luminescent Properties

• Organic Photovoltaics Applications : Derivatives of thiadiazolo[3,4-d]pyridazine have been studied for their potential use in organic photovoltaics, showcasing their role in the development of photovoltaic materials (Chmovzh et al., 2022).

• Luminescent Properties for NIR OLED : A study on the luminescent properties of certain compounds involving [1,2,5]thiadiazolo[3,4-d]pyridazine indicated their potential application as an active emitting layer in NIR OLEDs and as IR luminophores (Chmovzh et al., 2021).

Safety and Hazards

The safety information for 4,7-dichloroThiazolo[4,5-d]pyridazine includes several hazard statements such as H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

The future directions for 4,7-dichloroThiazolo[4,5-d]pyridazine could involve its use in the design of liquid crystals. It could also be used as a starting material for the preparation of various photovoltaic materials as well as biologically active compounds.